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Substituted benzaldehydes are a cornerstone of organic synthesis, serving as versatile
precursors in the pharmaceutical, agrochemical, and materials science industries. The
introduction of halogen atoms and hydroxyl groups onto the benzene ring significantly
modulates the molecule's reactivity and biological activity. This guide provides a
comprehensive technical overview of 3-Bromo-4-chloro-5-hydroxybenzaldehyde and its
closely related, more extensively documented isomer, 3-Bromo-5-chloro-4-
hydroxybenzaldehyde. While direct experimental data for the former is scarce in readily
available literature, the principles of synthesis and reactivity can be effectively understood
through the lens of its isomers. This whitepaper will delve into the critical physicochemical
properties, established synthetic protocols, and potential applications of these compounds,
offering valuable insights for researchers in drug discovery and chemical synthesis.

Core Physicochemical Properties

A precise understanding of a compound's molecular formula and weight is fundamental for all
subsequent experimental work, from reaction stoichiometry to analytical characterization. While
"3-Bromo-4-chloro-5-hydroxybenzaldehyde" is not a commonly cataloged compound, we
will focus on the well-characterized isomer, 3-Bromo-5-chloro-4-hydroxybenzaldehyde.
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The molecular structure of this compound features a benzene ring substituted with a bromine
atom, a chlorine atom, a hydroxyl group, and a formyl (aldehyde) group.

Molecular Formula and Weight

The elemental composition of 3-Bromo-5-chloro-4-hydroxybenzaldehyde is represented by the
following molecular formula and weight:

e Molecular Formula: C7H4BrCIO2[1][2][3][4]
e Molecular Weight: 235.46 g/mol [1][4][5][6]

o Exact Mass: 233.90832 g/mol [2]

Tabulated Physicochemical Data

For ease of reference and comparison, the key physicochemical properties of 3-Bromo-5-
chloro-4-hydroxybenzaldehyde are summarized in the table below.

Property Value Source(s)
CAS Number 1849-76-9 [1]
Appearance Solid [1]
Melting Point 157-162 °C [1]
Boiling Point (Estimated) 282.36 °C - 308 °C [5]
Density (Estimated) 1.78 g/cm3 [5]
InChi Key ITSXSHQWMYYQQY- o

UHFFFAOYSA-N

SMILES String Oclc(Cl)cc(C=0)cc1Br [1]
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The synthesis of halogenated hydroxybenzaldehydes often involves electrophilic aromatic
substitution reactions on a substituted phenol or benzaldehyde precursor. The choice of
starting material and reaction conditions is crucial for achieving the desired regioselectivity.

General Synthetic Strategy: Electrophilic Bromination

A common and effective method for the synthesis of bromo-hydroxybenzaldehydes is the direct
bromination of the corresponding hydroxybenzaldehyde. The hydroxyl group is a strong
activating group and an ortho-, para-director. Therefore, to achieve the desired substitution
pattern, the starting material must be carefully selected.

The following is a representative protocol for the synthesis of a brominated
hydroxybenzaldehyde, adapted from a method for producing 3-bromo-4-
hydroxybenzaldehyde[7]. This can be conceptually applied to the synthesis of other isomers
with appropriate modifications.

Experimental Protocol: Synthesis of 3-Bromo-4-hydroxybenzaldehyde[7]

e Reaction Setup: To a mixture of 12.21 g (0.1 mol) of 4-hydroxybenzaldehyde, 42 ml of
dichloroethane, and 16 ml of a 25% aqueous solution of sulfuric acid, cool the reaction
vessel to 0°C with constant stirring.

e Bromination: Over a period of 2 hours, add a solution of 8.8 g (0.055 mol) of bromine in 20
ml of dichloroethane to the reaction mixture while maintaining the temperature at 0°C.

» Addition of Hydrogen Peroxide: Subsequently, add 6.0 ml of 28% hydrogen peroxide (0.055
mol) to the reaction mass over 1 hour at the same temperature.

o Reaction Completion and Isolation: After the addition is complete, continue stirring the
mixture for 2 hours at 0°C. The resulting precipitate is then filtered, washed with ice-cold
water, and dried under vacuum or at 60°C to a constant weight to yield the final product.

Note: This protocol is for a specific isomer and serves as a template. The synthesis of 3-
Bromo-4-chloro-5-hydroxybenzaldehyde would require a different starting material, likely 4-
chloro-3-hydroxybenzaldehyde or 4-chloro-5-hydroxybenzaldehyde, and optimization of
reaction conditions.
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Visualizing the Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of a halogenated
hydroxybenzaldehyde via electrophilic bromination.
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Caption: General workflow for the synthesis of a halogenated hydroxybenzaldehyde.

Potential Applications in Research and
Development

Halogenated benzaldehydes are valuable intermediates in the synthesis of a wide array of
more complex molecules. Their utility stems from the reactivity of the aldehyde group and the
influence of the halogen and hydroxyl substituents on the aromatic ring.

e Pharmaceutical Synthesis: These compounds can serve as building blocks for the synthesis
of novel therapeutic agents. The halogen atoms can patrticipate in cross-coupling reactions,
while the hydroxyl and aldehyde groups provide handles for further functionalization.

o Dyestuff and Fragrance Industries: 3-Bromo-4-hydroxybenzaldehyde is a known
intermediate in the manufacturing of dyes and pigments[8]. The specific substitution pattern
on the aromatic ring is crucial for determining the final color and properties of the dye.
Similarly, derivatives of these compounds can be explored for the creation of new fragrance
molecules|[8].
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» Material Science: The unique electronic properties conferred by the halogen and hydroxyl
groups make these molecules interesting candidates for the development of new organic
materials, such as polymers and liquid crystals.

Conclusion

While a comprehensive profile of 3-Bromo-4-chloro-5-hydroxybenzaldehyde is not readily
available, a detailed understanding of its close isomer, 3-Bromo-5-chloro-4-
hydroxybenzaldehyde, provides a solid foundation for researchers. The molecular formula
(C7H4BrCIO2) and molecular weight (235.46 g/mol ) are key starting points for any synthetic or
analytical endeavor. The synthetic methodologies, primarily centered around electrophilic
aromatic substitution, are well-established and can be adapted for the synthesis of various
isomers. The diverse potential applications in pharmaceuticals, dyes, and materials science
underscore the importance of these halogenated benzaldehydes as versatile chemical
intermediates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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